Cas no 2309444-76-4 (Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate)

• Product Name: Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• CAS No: 2309444-76-4
• MF: C₁₇H₂₃BrN₂O₃
• MW: 383.280123949051
• CID: 6031302
• PubChem ID: 165739790
• Update Time: 2025-06-12

Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate
• 2309444-76-4
• EN300-7429039
• Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate

• Inchi： 1S/C17H23BrN2O3/c1-15(2,3)23-14(21)20-10-16(11-20)6-7-17(22,9-16)12-5-4-8-19-13(12)18/h4-5,8,22H,6-7,9-11H2,1-3H3
• InChI Key： PAXQDKBPKALKCQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CCC2(CN(C(=O)OC(C)(C)C)C2)C1)O

Computed Properties

• Exact Mass: 382.08921g/mol
• Monoisotopic Mass: 382.08921g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 62.7Ų

Additional information on Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate

Introduction to Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2309444-76-4)

Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2309444-76-4, belongs to a class of spirocyclic azaspiranes, which are known for their remarkable pharmacological properties. The presence of a tert-butyl group, a brominated pyridine moiety, and a hydroxyl functional group within its molecular framework contributes to its distinct chemical reactivity and biological interactions.

The spirocyclic structure of this compound, specifically the 2-azaspiro[3.4]octane core, introduces a rigid framework that can influence the compound's binding affinity and metabolic stability. This structural motif has been extensively studied for its potential applications in drug design, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents. The bromopyridine substituent at the 6-position is particularly noteworthy, as halogenated pyridines are frequently employed in medicinal chemistry due to their ability to enhance binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to explore the binding modes of this compound with high precision. Studies suggest that the tert-butyl group may serve as a steric anchor, improving receptor selectivity, while the hydroxyl group could participate in hydrogen bonding interactions, further modulating binding affinity. The bromopyridine moiety, on the other hand, may engage in π-stacking or halogen bonding with complementary sites on the target protein, enhancing overall binding efficacy.

In the context of drug discovery, this compound represents an intriguing scaffold for further derivatization and optimization. The spirocyclic core provides a balance between rigidity and flexibility, allowing for modifications that can fine-tune pharmacokinetic properties such as solubility, permeability, and metabolic stability. Researchers have leveraged this structural versatility to develop analogs with improved pharmacological profiles, demonstrating the compound's potential as a lead molecule for therapeutic intervention.

One particularly compelling area of investigation involves the exploration of this compound's interaction with enzymes and receptors involved in neurodegenerative diseases. The unique combination of functional groups suggests that it may modulate pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. Preliminary in vitro studies have indicated that derivatives of this scaffold exhibit promising activity against key pathological markers associated with these disorders, including amyloid-beta aggregation and alpha-synuclein fibrillization.

The synthesis of Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic linkage requires careful control during synthesis to ensure regioselectivity and high yield. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric transformations, have been instrumental in achieving the desired molecular architecture with high fidelity. These advances have not only facilitated access to this compound but also provided insights into general strategies for constructing complex spirocyclic molecules.

The pharmaceutical industry has shown increasing interest in spirocyclic compounds due to their unique pharmacological properties and synthetic accessibility. The ability to modify various functional groups within the molecular framework allows for extensive structural diversification, enabling researchers to explore multiple therapeutic avenues simultaneously. This compound exemplifies how structural innovation can lead to novel bioactive molecules with potential clinical applications.

Future research directions may focus on exploring the pharmacological effects of this compound in vivo using relevant animal models. Additionally, investigating its interaction with cellular components using advanced imaging techniques could provide deeper insights into its mechanism of action. The integration of machine learning models into drug discovery pipelines may further accelerate the optimization process by predicting promising derivatives based on structural features similar to those found in successful drug candidates.

The development of new therapeutic agents remains a cornerstone of modern medicine, and compounds like Tert-butyl 6-(2-bromopyridin-3-yl)-6-hydroxy-2-azaspiro[3.4]octane-2-carboxylate (CAS No. 2309444-76-4) represent valuable contributions to this endeavor. By leveraging cutting-edge synthetic methods and computational tools, researchers continue to push the boundaries of what is possible in medicinal chemistry, paving the way for innovative treatments for a wide range of diseases.